Cas no 1857115-73-1 (3-(3-Chlorothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(3-Chlorothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1857115-73-1
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 5796115
• PubChem ID: 127013600
• Update Time: 2025-09-28

3-(3-Chlorothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1985989
• 3-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 1857115-73-1
• 3-(3-Chlorothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C10H11ClO2S/c1-10(2)6(7(10)9(12)13)8-5(11)3-4-14-8/h3-4,6-7H,1-2H3,(H,12,13)
• InChI Key： BBJFCYWMTNFDOH-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 230.0168285g/mol
• Monoisotopic Mass: 230.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(3-Chlorothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(3-Chlorothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid

3-(3-Chlorothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, also known by its CAS number 1857115-73-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorothiophene ring with a cyclopropane carboxylic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The chlorothiophene ring in this compound contributes to its electronic properties, while the cyclopropane carboxylic acid group introduces rigidity and potential for further functionalization. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of novel pharmaceutical agents with improved bioavailability and efficacy. Researchers have explored the potential of this compound as a building block for creating bioactive molecules, leveraging its ability to participate in diverse chemical reactions.

One of the most notable aspects of 3-(3-Chlorothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is its role in organocatalysis. The cyclopropane ring acts as a strained structure, which can facilitate various catalytic processes. Recent advancements in this area have demonstrated the compound's ability to accelerate reactions under mild conditions, making it a promising candidate for green chemistry initiatives. Its application in asymmetric synthesis has also been explored, with researchers reporting high enantioselectivity in certain transformations.

In terms of synthesis, the compound can be prepared through a variety of methods, including cross-coupling reactions, ring-opening polymerizations, and direct arylation. These methods have been optimized in recent studies to enhance yield and purity. For instance, a study published in 2023 reported a novel approach using palladium catalysts to achieve high yields of the compound under ambient conditions. Such advancements underscore the growing interest in this molecule as a versatile building block for complex molecular architectures.

The application of 3-(3-Chlorothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid extends beyond traditional organic synthesis. It has been investigated for its potential in materials science, particularly in the development of advanced polymers and composites. The compound's ability to form stable bonds with other monomers makes it an attractive candidate for creating materials with tailored mechanical and electronic properties. Recent research has focused on its use in creating biodegradable polymers, addressing the growing demand for sustainable materials.

Another area where this compound has shown promise is in drug delivery systems. Its unique structure allows for the incorporation of drug molecules within its framework, enabling controlled release mechanisms. Studies have demonstrated that formulations incorporating this compound exhibit enhanced stability and targeted delivery capabilities, making them suitable for treating various medical conditions.

From an environmental perspective, understanding the degradation pathways of 3-(3-Chlorothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is crucial for assessing its ecological impact. Recent investigations have revealed that the compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in natural systems. This finding aligns with global efforts to develop eco-friendly chemicals that minimize environmental footprint.

In conclusion, 3-(3-Chlorothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 1857115-73-1) stands out as a multifaceted molecule with applications spanning organic synthesis, materials science, and drug development. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as a key player in modern chemistry.